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2-(Perfluorodecyl)ethanol as surfactant in
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Compound Focus: 2-(Perfluorodecyl)ethanol

Cat. No.: S773546

Chemical Profile of 2-(Perfluorodecyl)ethanol

The table below summarizes the basic identifying information for this compound [1].

Property Description

Chemical Name 2-(Perfluorodecyl)ethanol

Alternate Name 1H,1H,2H,2H-Perfluorododecan-1-ol [1]

CAS Number 865-86-1 [1]

Molecular Formula C12Hs5F210 [1]

Molecular Weight 564.13 g/mol [1]

Purity >97% (for commercially available material) [1]

Research Context and Key Considerations
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Understanding the broader context of per- and polyfluoroalkyl substances (PFAS) is crucial for any research

in this area.

e Surfactant Properties: 2-(Perfluorodecyl)ethanol is an artificial alcohol characterized by a long
perfluorodecyl chain. The strong carbon-fluorine bonds make compounds in this class extremely
resistant to chemical attack, thermal degradation, and biological degradation [1]. These
properties are the basis for their use as surfactants, surface-active agents in emulsions, and
stabilizers in polymer synthesis [1].

e Medical Relevance of Related Compounds: A closely related class of compounds,
Semifluorinated Alkanes (SFAs), are already established in medical applications, particularly in
ophthalmology for vitreoretinal surgery and as drug carrier vehicles [2]. Their high gas solubility, low
surface tension, and ability to dissolve lipophilic drugs make them promising candidates for drug
delivery systems [2].

¢ Significant Environmental and Health Concerns: PFAS are recognized as persistent organic
pollutants with high bioaccumulative potential and associated health risks [3] [4]. This has led to
regulatory actions and a strong research focus on developing fluorine-free alternatives [3].

Guidance for Protocol Development

Creating detailed application notes requires information not available in the current search results. Here is a

path forward to gather the necessary data:

e Consult Specialized Chemical Databases: Search for 2-(Perfluorodecyl)ethanol (CAS 865-86-1)
on vendor websites (e.g., Santa Cruz Biotechnology, Sigma-Aldrich, TCI Chemicals) for technical
data sheets that may contain solubility, stability, and surface tension data.

¢ Review Patents: The patent literature is a rich source of synthetic and application details. Search for
the CAS number or chemical name on platforms like Google Patents, USPTO, or Espacenet.

¢ Expand Scientific Literature Search: Conduct a targeted search on academic databases (e.g.,
SciFinder, Reaxys, PubMed) using the compound's name and CAS number to find primary research
articles containing experimental methods.

Relationship of Fluorinated Compounds in Research

The following diagram illustrates the logical relationship between 2-(Perfluorodecyl)ethanol and key

concepts in fluorinated compound research, highlighting both applications and concerns.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s773546?utm_src=pdf-body
https://www.scbt.com/p/2-perfluorodecyl-ethanol-865-86-1
https://www.scbt.com/p/2-perfluorodecyl-ethanol-865-86-1
https://pmc.ncbi.nlm.nih.gov/articles/PMC10146824/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10146824/
https://www.sciencedirect.com/science/article/abs/pii/S0021979725006010
https://www.sciencedirect.com/science/article/abs/pii/S0045653504011634
https://www.sciencedirect.com/science/article/abs/pii/S0021979725006010
https://www.smolecule.com/products/s773546?utm_src=pdf-body
https://www.smolecule.com/products/s773546?utm_src=pdf-body
https://www.smolecule.com/products/s773546?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing
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Key Takeaways for Researchers

e Foundation vs. Detail: While 2-(Perfluorodecyl)ethanol is identified as a surfactant, current search
results lack the quantitative data and specific protocols required for detailed application notes.

¢ Focus on Alternatives: The field is actively moving toward fluorine-free low surface energy
surfactants, often using highly branched hydrocarbon tails to mimic the properties of PFAS [3].
Research in this area is highly relevant.

e Leverage Analogous Systems: The established use of Semifluorinated Alkanes (SFASs) like F6H8 in
medicine can provide a valuable template for hypothesizing and testing the drug delivery potential of
other fluorinated surfactants [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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